Cas no 1806299-42-2 (2-Fluoro-3-iodo-4-(methylthio)pyridine)

• Product Name: 2-Fluoro-3-iodo-4-(methylthio)pyridine
• CAS No: 1806299-42-2
• MF: C₆H₅FINS
• MW: 269.07847571373
• CID: 6793816
• PubChem ID: 130909759
• Update Time: 2025-05-19

2-Fluoro-3-iodo-4-(methylthio)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-3-iodo-4-(methylthio)pyridine
• 1806299-42-2
• MFCD28796418

• Inchi： 1S/C6H5FINS/c1-10-4-2-3-9-6(7)5(4)8/h2-3H,1H3
• InChI Key： RKGISRKEZKGQDC-UHFFFAOYSA-N
• SMILES： IC1C(=NC=CC=1SC)F

Computed Properties

• Exact Mass: 268.91715g/mol
• Monoisotopic Mass: 268.91715g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.2Ų

Additional information on 2-Fluoro-3-iodo-4-(methylthio)pyridine

Introduction to 2-Fluoro-3-iodo-4-(methylthio)pyridine (CAS No. 1806299-42-2)

2-Fluoro-3-iodo-4-(methylthio)pyridine, with the CAS number 1806299-42-2, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and applications in drug development. The structural features of 2-Fluoro-3-iodo-4-(methylthio)pyridine, particularly the presence of fluorine, iodine, and methylthio substituents, make it a versatile intermediate in synthetic chemistry and a promising candidate for further exploration in medicinal chemistry.

The fluorine atom in the molecule introduces unique electronic properties, which can influence the reactivity and binding affinity of the compound towards biological targets. Fluorinated pyridines have been extensively studied for their ability to enhance metabolic stability, improve bioavailability, and modulate pharmacokinetic profiles of drug candidates. The iodine substituent at the 3-position provides a handle for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are pivotal in constructing complex molecular architectures. Additionally, the methylthio group at the 4-position contributes to the overall electronic and steric environment of the molecule, potentially influencing its interactions with biological receptors.

In recent years, 2-Fluoro-3-iodo-4-(methylthio)pyridine has been utilized as a key building block in the synthesis of various pharmacologically active compounds. Its structural motif has been incorporated into molecules targeting a range of therapeutic areas, including oncology, immunology, and central nervous system disorders. For instance, researchers have leveraged this compound to develop novel kinase inhibitors, which are critical in treating cancers by disrupting aberrant signaling pathways. The fluorine atom's ability to increase lipophilicity and metabolic stability has been particularly valuable in designing next-generation anticancer agents with improved pharmacokinetic profiles.

Moreover, the iodine atom in 2-Fluoro-3-iodo-4-(methylthio)pyridine allows for facile introduction of additional functional groups through palladium-catalyzed cross-coupling reactions. This property has enabled chemists to generate libraries of derivatives with tailored biological activities. Such libraries are essential for high-throughput screening (HTS) campaigns aimed at identifying lead compounds for drug development. Recent studies have highlighted the use of this compound in generating inhibitors of tyrosine kinases, which play a crucial role in cell proliferation and differentiation. The success of these inhibitors in preclinical studies underscores the potential of 2-Fluoro-3-iodo-4-(methylthio)pyridine as a scaffold for developing novel therapeutics.

The methylthio group at the 4-position of 2-Fluoro-3-iodo-4-(methylthio)pyridine also contributes to its versatility as a synthetic intermediate. This moiety can be oxidized to form sulfoxides or sulfones, which are common pharmacophores in drug discovery. These oxidized derivatives have shown enhanced binding affinity to certain biological targets compared to their parent compounds. For example, sulfoxides have been incorporated into antiviral and anti-inflammatory agents due to their ability to modulate enzyme activity and receptor binding. The strategic placement of sulfur atoms in these molecules often leads to improved pharmacological properties, including increased potency and selectivity.

In addition to its applications in small-molecule drug development, 2-Fluoro-3-iodo-4-(methylthio)pyridine has found utility in materials science and agrochemical research. Its unique structural features make it a valuable precursor for synthesizing advanced materials with specific electronic properties. For instance, fluorinated pyridines have been used in the development of organic semiconductors and liquid crystals due to their ability to enhance charge transport properties. Similarly, derivatives of this compound have been explored as intermediates in the synthesis of novel pesticides and herbicides, where their structural motifs contribute to improved efficacy and environmental compatibility.

The growing interest in fluorinated heterocycles has driven significant advancements in synthetic methodologies for constructing complex molecular architectures. Techniques such as transition-metal-catalyzed coupling reactions, photoredox catalysis, and flow chemistry have enabled efficient access to structurally diverse derivatives of 2-Fluoro-3-iodo-4-(methylthio)pyridine. These methods have not only streamlined the synthesis process but also opened new avenues for exploring novel biological activities. For example, recent studies have demonstrated the use of photoredox catalysis to introduce additional functional groups into fluorinated pyridines with high regioselectivity. This approach has allowed researchers to generate novel derivatives with tailored pharmacological properties.

The impact of 2-Fluoro-3-iodo-4-(methylthio)pyridine on drug discovery is further highlighted by its role in developing targeted therapies for complex diseases such as cancer and neurodegenerative disorders. The ability to modify its structure through cross-coupling reactions has enabled chemists to design molecules that selectively inhibit aberrant signaling pathways involved in these diseases. For instance, researchers have utilized this compound to develop inhibitors of cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. These inhibitors have shown promise in preclinical studies as potential treatments for various cancers by inducing cell cycle arrest or apoptosis.

In conclusion, 2-Fluoro-3-iodo-4-(methylthio)pyridine (CAS No. 1806299-42-2) is a multifaceted compound with broad applications in pharmaceutical chemistry and beyond. Its unique structural features make it an invaluable intermediate for synthesizing biologically active molecules targeting diverse therapeutic areas. The ongoing research into this compound underscores its significance as a scaffold for developing novel therapeutics and advanced materials. As synthetic methodologies continue to evolve, the potential applications of 2-Fluoro-